Cas no 49678-05-9 ((2E,4E)-5-(4-Bromophenyl)-2,4-pentadienal)
49678-05-9 structure
Product Name:(2E,4E)-5-(4-Bromophenyl)-2,4-pentadienal
CAS No:49678-05-9
MF:C11H9BrO
MW:237.092562437057
CID:2640357
PubChem ID:13692016
Update Time:2025-04-21
(2E,4E)-5-(4-Bromophenyl)-2,4-pentadienal Chemical and Physical Properties
Names and Identifiers
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- 49678-05-9
- DTXSID801271404
- (2E,4E)-5-(4-Bromophenyl)-2,4-pentadienal
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- Inchi: 1S/C11H9BrO/c12-11-7-5-10(6-8-11)4-2-1-3-9-13/h1-9H/b3-1+,4-2+
- InChI Key: VHTXPZWEWOSCJU-ZPUQHVIOSA-N
- SMILES: BrC1C=CC(/C=C/C=C/C=O)=CC=1
Computed Properties
- Exact Mass: 235.98368Da
- Monoisotopic Mass: 235.98368Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 17.1Ų
(2E,4E)-5-(4-Bromophenyl)-2,4-pentadienal Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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